Cas no 1311197-93-9 (1-(4-Bromo-2-fluorophenyl)butan-1-one)
1311197-93-9 structure
Product Name:1-(4-Bromo-2-fluorophenyl)butan-1-one
CAS No:1311197-93-9
MF:C10H10BrFO
MW:245.088205814362
CID:1024437
PubChem ID:54759058
Update Time:2024-11-02
1-(4-Bromo-2-fluorophenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-2-fluorophenyl)butan-1-one
- N12188
- BS-20480
- MFCD19237234
- AKOS015908098
- SCHEMBL11900526
- 1311197-93-9
- MHTRFRWNHCLIGT-UHFFFAOYSA-N
- A888577
- CS-0212164
- DTXSID90716663
- 1-(4-bromo-2-fluoro-phenyl)butan-1-one
- 1-Butanone, 1-(4-bromo-2-fluorophenyl)-
- DB-249868
-
- MDL: MFCD19237234
- Inchi: 1S/C10H10BrFO/c1-2-3-10(13)8-5-4-7(11)6-9(8)12/h4-6H,2-3H2,1H3
- InChI Key: MHTRFRWNHCLIGT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)F)C(CCC)=O
Computed Properties
- Exact Mass: 243.99000
- Monoisotopic Mass: 243.98991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.57100
1-(4-Bromo-2-fluorophenyl)butan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Bromo-2-fluorophenyl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B692948-100mg |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B692948-250mg |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 250mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B692948-500mg |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 500mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B692948-1g |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 1g |
$ 167.00 | 2023-04-18 | ||
| Alichem | A019112579-10g |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 95% | 10g |
403.86 USD | 2021-06-17 | |
| Fluorochem | 216258-1g |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 216258-5g |
1-(4-Bromo-2-fluorophenyl)butan-1-one |
1311197-93-9 | 95% | 5g |
£300.00 | 2022-03-01 | |
| 1PlusChem | 1P000W0E-250mg |
1-Butanone, 1-(4-bromo-2-fluorophenyl)- |
1311197-93-9 | 98% | 250mg |
$38.00 | 2023-12-22 | |
| 1PlusChem | 1P000W0E-1g |
1-Butanone, 1-(4-bromo-2-fluorophenyl)- |
1311197-93-9 | 98% | 1g |
$105.00 | 2025-02-18 | |
| 1PlusChem | 1P000W0E-5g |
1-Butanone, 1-(4-bromo-2-fluorophenyl)- |
1311197-93-9 | 98% | 5g |
$283.00 | 2025-02-18 |
1-(4-Bromo-2-fluorophenyl)butan-1-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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